
An In-Depth Technical Guide to the
Stereochemistry of 5β-Cholanic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5beta-Cholanic acid

CAS No.: 546-18-9

Cat. No.: B196147

Get Quote

Abstract
Stereochemistry, the three-dimensional arrangement of atoms and molecules, is a cornerstone

of biological function. In the realm of steroids, subtle changes in stereoisomerism can lead to

profound differences in physiological activity. This guide provides a detailed examination of the

stereochemistry of 5β-cholanic acid, the foundational scaffold for the major bile acids

synthesized in vertebrates. We will explore the defining structural feature—the cis-fused A/B

ring system—and its direct influence on the molecule's conformation, physicochemical

properties, and biological role. This document is intended for researchers, scientists, and drug

development professionals seeking a comprehensive understanding of this critical molecular

architecture, supported by explanations of the experimental techniques used for its elucidation.

Introduction: The Primacy of Shape in Steroid
Biology
All steroids are derived from a characteristic tetracyclic carbon skeleton, the

cyclopentanophenanthrene nucleus.[1] This core structure, however, is not a rigid, planar entity.

The spatial orientation of its constituent rings and substituents dictates its ability to interact with
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enzymes, receptors, and biological membranes. 5β-Cholanic acid serves as a quintessential

example of this structure-function paradigm. It is the parent compound from which

physiologically vital bile acids, such as cholic acid and chenodeoxycholic acid, are derived.[2]

[3] Their shared 5β stereochemistry is not a trivial structural detail; it is the primary determinant

of their amphipathic nature and their indispensable role as biological detergents in the digestion

and absorption of lipids.

The 5β Configuration: A Defining Stereochemical
Feature
The nomenclature "5β" refers to the stereochemistry at carbon-5 (C5), the junction between

rings A and B of the steroid nucleus.[4] In this configuration, the hydrogen atom at C5 is

oriented on the same side of the ring system as the angular methyl group at C10 (C19). This

arrangement results in a cis ring fusion.

The direct consequence of this cis-fusion is a pronounced "bend" in the steroid skeleton. Ring A

is sharply angled downwards relative to the plane formed by rings B, C, and D. This creates a

distinct, non-planar, "saucer-like" conformation that is characteristic of all 5β-steroids.[2]

5β-Cholanic Acid (A/B cis-fusion)

5beta_structure
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Caption: Molecular structure of 5β-Cholanic Acid.

Comparative Analysis: 5β- versus 5α-Stereoisomers
To fully appreciate the significance of the 5β configuration, it is essential to contrast it with its

5α-diastereomer. In the 5α series, the hydrogen atom at C5 is on the opposite side of the ring

system relative to the C19 methyl group, resulting in a trans ring fusion.[4]
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This trans linkage creates a much flatter, more planar, and rigid molecular topography. This

fundamental difference in three-dimensional shape between the 5α (allo-) and 5β (normal-)

series leads to distinct biological activities and metabolic pathways.[5][6]

Comparative Stereochemistry of A/B Ring Fusion

5β-Series (cis-fusion) 5α-Series (trans-fusion)

H at C5 is 'up' (β)

CH₃ at C10 is 'up' (β)

cis relationship

Result: Bent, Angled Shape

H at C5 is 'down' (α)

CH₃ at C10 is 'up' (β)

trans relationship

Result: Flat, Planar Shape
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Caption: Logical relationship of 5β (cis) vs. 5α (trans) A/B ring fusion.

Feature 5β-Cholanic Acid
5α-Cholanic Acid
(Allocholanic Acid)

A/B Ring Fusion cis trans

C5-H Orientation β (cis to C19-CH₃) α (trans to C19-CH₃)

Overall Shape Bent, Angled Relatively Flat, Planar

Biological Class
Parent of "normal" series bile

acids

"Allo-" series, less common in

humans
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Impact on Physicochemical Properties and Biological
Function
The bent conformation of 5β-cholanic acid is critical to its function. When hydroxyl groups are

introduced at positions C3, C7, and C12 (as in cholic acid), they are typically in the α-

orientation (pointing "down").[3][7] This arrangement, combined with the bent nucleus, creates

a molecule with two distinct faces:

A hydrophobic (lipophilic) surface on the convex β-face, comprising the steroid backbone

and the two angular methyl groups.

A hydrophilic surface on the concave α-face, where the hydroxyl groups reside.

This inherent amphipathic character is what allows bile acids to act as powerful biological

surfactants. In the intestine, they spontaneously form micelles above a critical concentration,

emulsifying dietary fats and fat-soluble vitamins into smaller, more accessible particles for

enzymatic digestion and absorption.[2] The flatter 5α-steroids lack this distinct facial

amphiphilicity and are therefore less effective as detergents.

Experimental Protocols for Stereochemical
Elucidation
Determining the precise stereochemistry of a steroid like 5β-cholanic acid requires

sophisticated analytical techniques. The two primary methods for unambiguous structural

assignment are Nuclear Magnetic Resonance (NMR) Spectroscopy and single-crystal X-ray

Crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the structure of molecules in

solution.[8] For steroids, specific 2D NMR experiments can definitively establish the cis or trans

nature of ring fusions.[9][10]

Protocol: Stereochemical Assignment using 2D NMR

Sample Preparation: Dissolve 5-10 mg of the purified steroid in a suitable deuterated solvent

(e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.
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Data Acquisition: Acquire a suite of high-resolution 2D NMR spectra on a spectrometer of

400 MHz or higher. The essential experiments include:

¹H-¹H COSY (Correlation Spectroscopy): To establish proton-proton spin coupling

networks within each ring.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with

its directly attached carbon atom.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)

correlations between protons and carbons, crucial for connecting spin systems across

quaternary carbons (like C5 and C10).

¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy): This is the key experiment for

stereochemistry. It identifies protons that are close in space (< 5 Å), irrespective of their

bonding.[11]

Data Analysis & Interpretation:

Assignment: Use the combination of COSY, HSQC, and HMBC spectra to assign the

chemical shifts of as many protons and carbons as possible.

Stereochemical Confirmation: Analyze the NOESY spectrum. For a 5β-steroid, a clear

NOE cross-peak will be observed between the C19 methyl protons and axial protons on

Ring A (e.g., H-2β, H-4β). This spatial proximity is only possible in the bent cis-fused

conformation. In a 5α-steroid, these NOEs would be absent; instead, NOEs from the C19

methyl group would be seen to other protons on the β-face.

Coupling Constants: The magnitude of the three-bond coupling constants (³JH,H) can also

provide information about dihedral angles and confirm axial/equatorial orientations of

protons.[12]
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NMR Workflow for Stereochemical Validation

Sample Preparation
(Dissolve in Deuterated Solvent)

2D NMR Data Acquisition
(COSY, HSQC, HMBC, NOESY)

Spectral Processing
(Fourier Transform, Phasing)

Resonance Assignment
(Connect spin systems)

NOESY Analysis
(Identify through-space correlations)

Confirmation of 5β-Fusion
(Observe NOEs between C19-H and Ring A axial protons)
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Caption: Experimental workflow for NMR-based stereochemical analysis.

Single-Crystal X-ray Crystallography
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X-ray crystallography provides an unambiguous, three-dimensional structure of a molecule as it

exists in a crystal lattice.[13] This technique offers direct visualization of the molecular shape

and the precise spatial arrangement of all atoms.

Protocol: Structure Determination by X-ray Crystallography

Crystallization: This is often the most challenging step. The compound must be induced to

form a single, high-quality crystal. This is achieved by slowly changing the solvent conditions

(e.g., slow evaporation, vapor diffusion) from a state of high solubility to one of

supersaturation. For bile acids, crystallization from solvents like methanol or ethyl acetate is

common.[14][15]

Data Collection: Mount a suitable crystal on a goniometer and place it in an X-ray

diffractometer. The crystal is rotated in a beam of monochromatic X-rays, and the positions

and intensities of the thousands of diffracted reflections are recorded by a detector.[16]

Structure Solution: The diffraction data are processed to generate an electron density map of

the unit cell. Computational methods are used to fit the known atoms of 5β-cholanic acid into

this map.

Structural Refinement: The initial atomic model is refined against the experimental data to

improve the fit, resulting in a final, highly accurate 3D structure with precise bond lengths,

bond angles, and torsion angles. This final structure will explicitly show the cis-fusion of the

A/B rings and the overall bent conformation.

Conclusion and Future Perspectives
The stereochemistry of 5β-cholanic acid is a masterclass in biological design. The single,

specific orientation of the hydrogen atom at C5 dictates the entire three-dimensional

architecture of the molecule. This cis-fused, bent structure is directly responsible for the

amphipathic properties that enable bile acids to perform their critical role in lipid digestion.

Understanding this fundamental stereochemical principle is crucial for researchers in

biochemistry, pharmacology, and drug development. As derivatives of 5β-cholanic acid are

increasingly explored for novel applications, such as in drug delivery systems[17][18] and as

modulators of cellular signaling pathways,[19][20] a deep appreciation for its inherent

stereochemistry will remain paramount to innovation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://en.wikipedia.org/wiki/X-ray_crystallography
https://pubs.acs.org/doi/10.1021/cg9005828
https://www.mdpi.com/2073-4352/8/2/86
https://www.mayo.edu/research/core-resources/structural-biology-core/services/x-ray-crystallography
https://www.medchemexpress.com/5%CE%B2-cholanic-acid.html
https://www.chemsrc.com/en/cas/546-18-9_404312.html
https://cymitquimica.com/cas/546-18-9/
https://molnova.com/en/ProductsThr/M37605.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Ishida, T. (1990). [Chemical structural analysis of steroids by NMR spectroscopy]. Yakugaku

Zasshi, 110(11), 801-814. Retrieved from [Link]

Jaeger, C., & Aspers, R. (2016). Nuclear Magnetic Resonance of Steroids. In A. J. Williams,

G. E. Martin, & D. J. Rovnyak (Eds.), Modern NMR Approaches to the Structure Elucidation

of Natural Products (Vol. 2). Royal Society of Chemistry. Retrieved from [Link]

Chatterjee, A., et al. (2010). Solid-State NMR, X-ray Diffraction, and Thermoanalytical

Studies Towards the Identification, Isolation, and Structural Characterization of Polymorphs

in Natural Bile Acids. Crystal Growth & Design, 10(6), 2605–2616. Retrieved from [Link]

ResearchGate. (n.d.). Scheme 8. The synthesis of 12α−hydroxy-5β−cholanic acid. Retrieved

from [Link]

Chemsrc. (n.d.). 5β-cholanoic acid. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 221493, Cholic Acid. Retrieved from [Link]

University of Potsdam. (n.d.). Interpretation of NMR spectra of steroids. Retrieved from [Link]

Meijide, F., et al. (2018). A Standard Structure for Bile Acids and Derivatives. Molecules,

23(1), 183. Retrieved from [Link]

Allevi, P., et al. (1990). Synthesis of 7 alpha,12 alpha-dihydroxy-3 Alpha- [2-(beta-D-

glucopyranosyl)acetyl]-5 beta-cholan-24-oic Acid. Steroids, 55(7), 303-307. Retrieved from

[Link]

Šarenac, T. M., & Mikov, M. (2018). Bile Acid Synthesis: From Nature to the Chemical

Modification and Synthesis and Their Applications as Drugs and Nutrients. Frontiers in

Pharmacology, 9, 938. Retrieved from [Link]

Wu, W.-G., et al. (2020). Resolving Entangled JH-H-Coupling Patterns for Steroidal Structure

Determinations by NMR Spectroscopy. Molecules, 25(24), 5871. Retrieved from [Link]

Grokipedia. (n.d.). Cholanic acid. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2081155/
https://pubs.rsc.org/en/content/chapter/bk9781849734684-00115/978-1-84973-468-4
https://pubs.acs.org/doi/10.1021/cg901512x
https://www.researchgate.net/figure/Scheme-8-The-synthesis-of-12a-hydroxy-5b-cholanic-acid-20_fig7_328904797
https://www.chemsrc.com/en/cas/546-18-9_1034884.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholic-Acid
https://www.chem.uni-potsdam.de/medconf/nmr-interpretation_files/interpretation_of_nmr_spectra_of_steroids.pdf
https://www.mdpi.com/1420-3049/23/1/183
https://pubmed.ncbi.nlm.nih.gov/2219197/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6167483/
https://www.mdpi.com/1420-3049/25/24/5871
https://grokipedia.org/grok-1-output/cholanic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Jaeger, C., & Aspers, R. (2012). Steroids and NMR. Annual Reports on NMR Spectroscopy,

77, 115-285. Retrieved from [Link]

Gustafsson, J., & Sjöstedt, S. (1980). Stereochemistry of the side chain oxidation of 5 beta-

cholestane-3 alpha,7 alpha,12 alpha-triol in man. Journal of Biological Chemistry, 255(4),

1483-1485. Retrieved from [Link]

University of Bristol School of Chemistry. (n.d.). Steroid Structure. Retrieved from [Link]

Human Metabolome Database. (n.d.). Showing metabocard for 7a-Hydroxy-5b-cholanic acid

(HMDB0002492). Retrieved from [Link]

Wikipedia. (n.d.). Cholic acid. Retrieved from [Link]

Wikipedia. (n.d.). Lithocholic acid. Retrieved from [Link]

Wikipedia. (n.d.). Cholanic acid. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 92803, Ursocholanic acid. Retrieved from [Link]

Britannica. (n.d.). Steroid - Numbering, Nomenclature, System. Retrieved from [Link]

Rossi, S. S., et al. (1987). Glyco-7 alpha, 12 alpha-dihydroxy-5 beta-cholanic acid as internal

standard for high-pressure liquid chromatographic analysis of conjugated bile acids. Journal

of Lipid Research, 28(6), 721-724. Retrieved from [Link]

Konikoff, F. M., & Carey, M. C. (1994). Filamentous, helical, and tubular microstructures

during cholesterol crystallization from bile. Evidence that cholesterol does not nucleate

classic monohydrate plates. Journal of Clinical Investigation, 94(1), 371–380. Retrieved from

[Link]

Tserng, K. Y., & Klein, P. D. (1977). Potential bile acid metabolites. 9. 3,12-Dihydroxy- and 12

beta-hydroxy-5 alpha-cholanoic acids. Steroids, 29(5), 635-648. Retrieved from [Link]

Borisova, A., et al. (2014). Synthesis of two isomers of 3-Amino-7α-12α-Dihydroxy-5β-

Cholanic acid. Scripta Scientifica Pharmaceutica, 1(2), 23-28. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.researchgate.net/publication/268370967_Steroids_and_NMR
https://www.researchgate.net/publication/16010041_Stereochemistry_of_the_side_chain_oxidation_of_5_beta-cholestane-3_alpha7_alpha12_alpha-triol_in_man
http://www.chm.bris.ac.uk/motm/testosterone/steroidstructure.htm
https://hmdb.ca/metabolites/HMDB0002492
https://en.wikipedia.org/wiki/Cholic_acid
https://en.wikipedia.org/wiki/Lithocholic_acid
https://en.wikipedia.org/wiki/Cholanic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Ursocholanic-acid
https://www.britannica.com/science/steroid/Numbering-nomenclature-and-stereochemical-system
https://pubmed.ncbi.nlm.nih.gov/3612140/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC294625/
https://pubmed.ncbi.nlm.nih.gov/877717/
https://www.researchgate.net/publication/281561081_Synthesis_of_two_isomers_of_3-Amino-7a-12a-Dihydroxy-5b-Cholanic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 5283870, Isocholic acid. Retrieved from [Link]

LookChem. (n.d.). 12alpha-Hydroxy-3-oxo-5beta-cholan-24-oic Acid. Retrieved from [Link]

Wikipedia. (n.d.). X-ray crystallography. Retrieved from [Link]

Wikipedia. (n.d.). Circular dichroism. Retrieved from [Link]

Mayo Clinic. (n.d.). X-ray crystallography - Structural Biology Core. Retrieved from [Link]

Azzouni, F., et al. (2010). Evolution of steroid 5-α-reductases and comparison of their

function with 5-β-reductase. Journal of Steroid Biochemistry and Molecular Biology, 121(3-5),

536-543. Retrieved from [Link]

El-Gogary, R. I., & Abdali, S. (2023). Conformations of Steroid Hormones: Infrared and

Vibrational Circular Dichroism Spectroscopy. Molecules, 28(2), 738. Retrieved from [Link]

El-Gogary, R. I., & Abdali, S. (2023). Conformations of Steroid Hormones: Infrared and

Vibrational Circular Dichroism Spectroscopy. ResearchGate. Retrieved from [Link]

Azzouni, F., et al. (2010). Evolution of steroid-5alpha-reductases and comparison of their

function with 5beta-reductase. Journal of Steroid Biochemistry and Molecular Biology, 121(3-

5), 536-43. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Steroid Structure [ch.ic.ac.uk]

2. grokipedia.com [grokipedia.com]

3. Cholic acid - Wikipedia [en.wikipedia.org]

4. Steroid - Numbering, Nomenclature, System | Britannica [britannica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Isocholic-acid
https://www.lookchem.com/12alpha-Hydroxy-3-oxo-5beta-cholan-24-oic-Acid-cas-4185-01-7/
https://en.wikipedia.org/wiki/X-ray_crystallography
https://en.wikipedia.org/wiki/Circular_dichroism
https://www.mayo.edu/research/core-resources/structural-biology-core/services/x-ray-crystallography
https://www.nature.com/articles/s41467-022-30253-1
https://www.mdpi.com/1420-3049/28/2/738
https://www.researchgate.net/publication/367123951_Conformations_of_Steroid_Hormones_Infrared_and_Vibrational_Circular_Dichroism_Spectroscopy
https://pubmed.ncbi.nlm.nih.gov/20452433/
https://www.benchchem.com/product/b196147?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ch.ic.ac.uk/rzepa/aptonge/mdl/steroids/nomencl.html
https://grokipedia.com/page/cholanic_acid
https://en.wikipedia.org/wiki/Cholic_acid
https://www.britannica.com/science/steroid/Steroid-numbering-system-and-nomenclature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. researchgate.net [researchgate.net]

6. Evolution of steroid-5alpha-reductases and comparison of their function with 5beta-
reductase - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Cholic Acid | C24H40O5 | CID 221493 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. [Chemical structural analysis of steroids by NMR spectroscopy] - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. books.rsc.org [books.rsc.org]

10. researchgate.net [researchgate.net]

11. chem.uzh.ch [chem.uzh.ch]

12. mdpi.com [mdpi.com]

13. X-ray crystallography - Wikipedia [en.wikipedia.org]

14. pubs.acs.org [pubs.acs.org]

15. A Standard Structure for Bile Acids and Derivatives [mdpi.com]

16. mayo.edu [mayo.edu]

17. medchemexpress.com [medchemexpress.com]

18. 5β-cholanoic acid | CAS#:546-18-9 | Chemsrc [chemsrc.com]

19. CAS 546-18-9: 5β-Cholanic acid | CymitQuimica [cymitquimica.com]

20. 5β-Cholanic acid | 546-18-9 | MOLNOVA [molnova.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Stereochemistry of
5β-Cholanic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196147/docs#an-in-depth-technical-guide-to-the-
stereochemistry-of-5-cholanic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.researchgate.net/publication/26747818_Evolution_of_steroid_5-a-reductases_and_comparison_of_their_function_with_5-b-reductase
https://pubmed.ncbi.nlm.nih.gov/19686747/
https://pubmed.ncbi.nlm.nih.gov/19686747/
https://pubchem.ncbi.nlm.nih.gov/compound/Cholic-Acid
https://pubmed.ncbi.nlm.nih.gov/8164366/
https://pubmed.ncbi.nlm.nih.gov/8164366/
https://books.rsc.org/books/edited-volume/995/chapter/792727/Nuclear-Magnetic-Resonance-of-Steroids
https://www.researchgate.net/publication/282642373_Steroids_and_NMR
https://www.chem.uzh.ch/zerbe/spectroscopy/H6_L.pdf
https://www.mdpi.com/1420-3049/26/9/2643
https://en.wikipedia.org/wiki/X-ray_crystallography
https://pubs.acs.org/doi/10.1021/cg9005828
https://www.mdpi.com/2073-4352/8/2/86
https://www.mayo.edu/research/core-resources/structural-biology-core/services/x-ray-crystallography
https://www.medchemexpress.com/5%CE%B2-cholanic-acid.html
https://www.chemsrc.com/en/cas/546-18-9_404312.html
https://cymitquimica.com/cas/546-18-9/
https://molnova.com/en/ProductsThr/M37605.html
https://www.benchchem.com/product/b196147/docs#an-in-depth-technical-guide-to-the-stereochemistry-of-5-cholanic-acid
https://www.benchchem.com/product/b196147/docs#an-in-depth-technical-guide-to-the-stereochemistry-of-5-cholanic-acid
https://www.benchchem.com/product/b196147/docs#an-in-depth-technical-guide-to-the-stereochemistry-of-5-cholanic-acid
https://www.benchchem.com/product/b196147/docs#an-in-depth-technical-guide-to-the-stereochemistry-of-5-cholanic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b196147?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

